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Compound of Interest

Compound Name: Tyrphostin AG1112

Cat. No.: B611523

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the storage, stability, and
use of Tyrphostin AG1112, a potent inhibitor of Casein Kinase Il (CK II) and Bcr-Abl tyrosine
kinase.

Storage and Stability

Proper storage and handling of Tyrphostin AG1112 are critical for maintaining its activity and
ensuring experimental reproducibility.

Data Presentation: Storage and Stability of Tyrphostin AG1112

Storage .
Form Stability Notes
Temperature
Store in a tightly
Powder -20°C Up to 24 months[1] )
sealed vial.
S Aliquot to avoid
Stock Solution (in _
-20°C Up to 1 month[1] multiple freeze-thaw
DMSO)
cycles.
o Aliguot to avoid
Stock Solution (in )
-80°C Up to 6 months multiple freeze-thaw

DMSO)
cycles.
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Handling Recommendations:
o Before use, allow the product to equilibrate to room temperature for at least one hour.[1]
o Prepare and use solutions on the same day whenever possible.[1]

o For stock solutions, use freshly opened, anhydrous DMSO to ensure maximum solubility.

Mechanism of Action

Tyrphostin AG1112 is a potent, ATP-competitive inhibitor of protein tyrosine kinases. It exhibits
significant inhibitory activity against the constitutively active Bcr-Abl tyrosine kinase, the
hallmark of Chronic Myelogenous Leukemia (CML), and is also a potent inhibitor of Casein
Kinase Il (CK 11).

Inhibition of Bcr-Abl Kinase:

In CML cells, the Ber-Abl fusion protein is constitutively active, leading to the uncontrolled
proliferation of hematopoietic cells and inhibition of apoptosis. Tyrphostin AG1112 inhibits the
autophosphorylation of p210bcr-abl and the phosphorylation of its downstream substrates,
such as Crkl. This inhibition blocks the aberrant signaling cascade, leading to the induction of
differentiation and apoptosis in Bcr-Abl positive cells, such as the K562 cell line.[2]

Inhibition of Casein Kinase Il (CK II):

CK Il is a serine/threonine kinase that is often overexpressed in cancer cells and is involved in
cell growth, proliferation, and suppression of apoptosis. Tyrphostin AG1112's inhibition of CK
[l contributes to its anti-cancer effects.

Inhibitory Activity:
Target IC50 Cell Line
p210bcr-abl 2 uM p210bcr-abl expressing cells
EGFR 15 uM EGFR expressing cells
PDGFR 20 uM PDGFR expressing cells
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Signaling Pathway Diagrams:
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Bcr-Abl Signaling Pathway Inhibition by Tyrphostin AG1112.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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